Cas no 100858-32-0 (benzyl (3S)-3-hydroxypyrrolidine-1-carboxylate)

100858-32-0 structure
Product Name:benzyl (3S)-3-hydroxypyrrolidine-1-carboxylate
CAS No:100858-32-0
Molecular Formula:C12H15NO3
Molecular Weight:221.252403497696
MDL:MFCD07784363
CID:62184
PubChem ID:24884054
benzyl (3S)-3-hydroxypyrrolidine-1-carboxylate Properties
Names and Identifiers
-
- (S)-(+)-1-Cbz-3-Pyrrolidinol
- (S)-N-CBZ-3-HYDROXYPYRROLIDINE
- N-Cbz-3(S)-hydroxypyrrolidine
- (S)-1-Benzyloxycarbonyl-3-pyrrolidinol, (S)-1-Carbobenzoxy-3-pyrrolidinol, (S)-N-Z-3-Pyrrolidinol
- (S)-1-Cbz-3-pyrrolidinol
- S-(+)-1-Cbz-3-pyrrolidinol
- (S)-1-CBZ-3-PYRROLIDINOL 95
- (S)-1-Carbobenzoxy-3-pyrrolidinol
- (S)-1-Cbz-3-hydroxypyrrolidine
- (S)-1-Benzyloxycarbonyl-3-pyrrolidinol
- (S)-1-Carbobenzoxy-3-hydroxypyrrolidine
- (S)-N-Z-3-Pyrrolidinol
- benzyl (3S)-3-hydroxypyrrolidine-1-carboxylate
- (S)-1-Benzyloxycarbonyl-3-hydroxypyrrolidine
- (S)-3-Hydroxy-pyrrolidine-1-carboxylic acid benzyl ester
- (S)-(+)-1-Cbz-3-pyrrolidinol, 95%
- J-000238
- cbz-(S)-pyrrolidin-3-ol
- C2453
- (S)-benzyl 3-hydroxypyrrolidine-1-carboxylate
- MFCD07784363
- EN300-90445
- (S)-3-Hydroxypyrrolidine-1-carboxylic acid benzyl ester
- MBLJFGOKYTZKMH-NSHDSACASA-N
- benzyl (S)-3-hydroxypyrrolidine-1-carboxylate
- AS-37238
- 1-Pyrrolidinecarboxylic acid, 3-hydroxy-, phenylmethyl ester, (3S)-
- AKOS013153814
- AKOS015836881
- CS-W014735
- 100858-32-0
- DTXSID60540851
- SCHEMBL540519
- A16233
- benzyl(3s)-3-hydroxypyrrolidine-1-carboxylate
- (S)-3-hydroxy-1-pyrrolidinecarboxylic acid, phenylmethyl ester
- DB-024565
- BENZYL (3S)-3-HYDROXYPYRROLIDINE-1-CARBOXYLATE
- CHEMBL5308201
- (S)-N-Cbz-3-hydroxypyrrolidine
- (S)-(+)-1-Cbz-3-pyrrolidinol
- (S)-1-CBZ-3-HYDROXYPYRROLIDINE
- N-CBZ-3(S)-HYDROXYPYRROLIDINE
-
- MDL: MFCD07784363
- InChIKey: MBLJFGOKYTZKMH-NSHDSACASA-N
- Inchi: 1S/C12H15NO3/c14-11-6-7-13(8-11)12(15)16-9-10-4-2-1-3-5-10/h1-5,11,14H,6-9H2/t11-/m0/s1
- SMILES: O[C@@H]1CN(C(=O)OCC2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 221.10500
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 4
- Monoisotopic Mass: 221.105
- Heavy Atom Count: 16
- Complexity: 238
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.1
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 49.8A^2
Experimental Properties
- LogP: 1.32770
- PSA: 49.77000
- Refractive Index: 1.589
- Boiling Point: 370.7±42.0 °C at 760 mmHg
- Melting Point: 74.0 to 78.0 deg-C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
- Flash Point: 178.0±27.9 °C
- Color/Form: No data available
- Optical Activity: [α]20/D +21°, c = 1 in chloroform
- Density: 1.2630
benzyl (3S)-3-hydroxypyrrolidine-1-carboxylate Security Information
-
Symbol:
- WGK Germany:3
- Safety Term:S26;S36;S45
- Safety Instruction: S26-S36-S45
- Risk Phrases:R25; R36/37/38
-
Dangerous goods sign:
- Hazardous Material transportation number:UN 2811
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Prompt:warning
- Storage Condition:Store at 4 ° C, better storage at -4 ° C
- Risk Phrases: 25-36/37/38
- Signal Word:Danger
benzyl (3S)-3-hydroxypyrrolidine-1-carboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
benzyl (3S)-3-hydroxypyrrolidine-1-carboxylate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AA03735-250mg |
(S)-(+)-1-Cbz-3-pyrrolidinol |
100858-32-0 | 97% | 250mg |
$4.00 | 2024-04-20 | |
Aaron | AR0003QB-250mg |
1-Pyrrolidinecarboxylic acid, 3-hydroxy-, phenylmethyl ester, (3S)- |
100858-32-0 | 97% | 250mg |
$3.00 | 2025-01-20 | |
abcr | AB284221-1 g |
(S)-3-Hydroxy-pyrrolidine-1-carboxylic acid benzyl ester, 96%; . |
100858-32-0 | 96% | 1 g |
€44.90 | 2023-07-20 | |
Alichem | A109008610-100g |
(S)-(+)-1-Cbz-3-Pyrrolidinol |
100858-32-0 | 97% | 100g |
$232.56 | 2023-09-04 | |
Ambeed | A145605-250mg |
Benzyl (S)-3-hydroxypyrrolidine-1-carboxylate |
100858-32-0 | 97% | 250mg |
$5.0 | 2025-02-26 | |
Apollo Scientific | OR350357-25g |
(S)-(+)-1-Cbz-3-pyrrolidinol |
100858-32-0 | 98% | 25g |
£108.00 | 2023-08-31 | |
Chemenu | CM199064-25g |
(S)-1-Cbz-3-hydroxypyrrolidine |
100858-32-0 | 95%+ | 25g |
$98 | 2023-03-07 | |
eNovation Chemicals LLC | D608680-25G |
benzyl (3S)-3-hydroxypyrrolidine-1-carboxylate |
100858-32-0 | 97% | 25G |
$120 | 2022-06-06 | |
Fluorochem | 049033-1g |
S)-N-Cbz-3-Hydroxypyrrolidine |
100858-32-0 | 95% | 1g |
£10.00 | 2022-03-01 | |
Key Organics Ltd | AS-37238-1MG |
(s)-n-cbz-3-hydroxypyrrolidine |
100858-32-0 | >95% | 1mg |
£37.00 | 2025-02-09 |
benzyl (3S)-3-hydroxypyrrolidine-1-carboxylate Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:100858-32-0)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:100858-32-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
benzyl (3S)-3-hydroxypyrrolidine-1-carboxylate Related Literature
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Andrew O. Simm,Craig E. Banks,Sarah Ward-Jones,Trevor J. Davies,Nathan S. Lawrence,Timothy G. J. Jones,Li Jiang,Richard G. Compton Analyst, 2005,130, 1303-1311
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Kalsoom Fatima,Arfa Anjum,Turab Ali Abbas,Ishaq Ahmad,Azhar Fakharuddin Mater. Adv., 2022,3, 7846-7853
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Jiarui Tian,Chaojie Cui,Qing Xie,Weizhong Qian,Chi Xue,Yonghua Miao,Ying Jin,Gang Zhang,Baohua Guo J. Mater. Chem. A, 2018,6, 3593-3601
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Xufeng Wu,Gaoquan Shi J. Mater. Chem., 2005,15, 1833-1837
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Fuli Zhou,Laurent Collard,Koen Robeyns,Tom Leyssens,Oleksii Shemchuk Chem. Commun., 2022,58, 8560-8563
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9. Scaling advantages and constraints in miniaturized capture assays for single cell protein analysis†Ali Salehi-Reyhani,Edward Burgin,Michael Barclay Lab Chip, 2013,13, 2066-2074
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Peng Li,Wenxia Niu,Tao Gao RSC Adv., 2017,7, 4291-4296
Recommended suppliers
Amadis Chemical Company Limited
(CAS:100858-32-0)benzyl (3S)-3-hydroxypyrrolidine-1-carboxylate

Purity:99%
Quantity:500g
Price($):733.0